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Compound of Interest

Compound Name: Methyl Myristate

Cat. No.: B130059 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of Methyl Myristate.

Methyl Myristate, a fatty acid ester, is a common reagent in various research and

development applications. While it is not classified as a highly hazardous substance,

adherence to proper safety protocols is crucial to ensure a safe laboratory environment and

prevent potential irritation or accidental exposure. This guide provides essential, step-by-step

procedures for the safe handling, storage, and disposal of Methyl Myristate, along with a

comprehensive spill response plan.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl Myristate may cause skin, eye, and respiratory tract irritation.[1][2] The toxicological

properties of this chemical have not been fully investigated, warranting careful handling.[1]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles conforming to OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1][3]

To prevent eye irritation from

splashes or vapors.

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile or butyl

rubber) and a lab coat or other

protective clothing to prevent

skin exposure.[1][3][4]

To prevent skin irritation upon

contact. For normal use, nitrile

rubber gloves with a

penetration time of at least one

hour are recommended. For

direct contact, butyl rubber

gloves with a penetration time

of over four hours should be

used.[4]

Respiratory Protection

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection is not typically

required.[3][4] In case of

insufficient ventilation or an

emergency, use a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge.[1][4]

To prevent respiratory tract

irritation from inhalation of

mists or vapors.

Operational Plan: Step-by-Step Handling and
Storage
1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[2]
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Work in a well-ventilated area, preferably in a laboratory fume hood.[1][5]

Inspect all PPE for integrity before use.

Have spill cleanup materials readily available.

2. Handling:

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling.[1][4]

Keep the container tightly closed when not in use.[1]

Avoid ingestion and inhalation.[1]

Do not eat, drink, or smoke in the handling area.[2]

3. Storage:

Store in a tightly closed container.[1]

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[1]

Recommended storage temperatures can be as low as -20°C for long-term stability in its

pure form.[2]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[3]

General Disposal Guidance:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.
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Do not dispose of down the drain or into the environment.[4]

Contaminated packaging should be treated as the product itself.

Spill Response Plan
In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation of the area.

Contain: Absorb the spill with an inert, non-combustible absorbent material such as sand,

diatomite, or universal binders.[3][4]

Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

clean, dry, and closed container for disposal.[1]

Clean: Clean the spill area thoroughly with soap and water.

Decontaminate: Decontaminate any surfaces or equipment that came into contact with the

spilled material.

Dispose: Dispose of the waste material according to the disposal plan.

Quantitative Data Summary
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Property Value Reference

CAS Number 124-10-7 [1][2][4][5]

Molecular Formula C15H30O2 [1][3]

Molecular Weight 242.40 g/mol [1][3]

Appearance Colorless, clear liquid [1]

Boiling Point 323 °C @ 760 mmHg [1][2]

Melting Point 18 °C [2]

Flash Point > 110 °C [2][3]

Specific Gravity 0.855 - 0.867 g/cm³ [1][2]

Solubility Insoluble in water [1][3]

Safe Handling Workflow
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal/Spill

Review SDS
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Prepare Spill Kit

Handle with Care
(Avoid contact and inhalation)

Keep Container Closed

Spill Response
(Evacuate, Contain, Clean)

Wash Hands Thoroughly

Store in a Cool, Dry,
Well-Ventilated Area

Dispose of Waste
(Follow Regulations)
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Caption: Logical workflow for the safe handling of Methyl Myristate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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